Cas no 1368217-60-0 (Ethyl 4-ethoxy-2,5-dimethylbenzoate)

• Product Name: Ethyl 4-ethoxy-2,5-dimethylbenzoate
• CAS No: 1368217-60-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6793075
• PubChem ID: 82552309
• Update Time: 2025-09-26

Ethyl 4-ethoxy-2,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1368217-60-0
• Ethyl 4-ethoxy-2,5-dimethylbenzoate
• MFCD31773131

• Inchi： 1S/C13H18O3/c1-5-15-12-8-9(3)11(7-10(12)4)13(14)16-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： WWSBGBPSGUDQBE-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C)=C(C(=O)OCC)C=C1C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 4-ethoxy-2,5-dimethylbenzoate

Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its ethyl ester functionality and a benzene ring substituted with ethoxy and dimethyl groups, presents a fascinating subject for researchers exploring novel synthetic pathways and biological interactions.

The molecular structure of Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0) consists of a benzene core with two methyl groups at the 2 and 5 positions, and an ethoxy group at the 4 position, further modified by an ethyl ester at one end. This specific arrangement imparts distinct electronic and steric properties, making it a valuable candidate for various chemical modifications and functionalizations. The presence of both electron-donating ethoxy and methyl groups enhances its reactivity, allowing for diverse applications in synthetic chemistry.

In recent years, Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0) has been explored in the development of novel pharmaceutical intermediates. Its structural motif is reminiscent of many bioactive molecules, suggesting potential roles in drug design and discovery. Researchers have been particularly interested in its ability to serve as a precursor for more complex molecules, leveraging its stability and ease of functionalization. The compound's versatility has made it a focus in studies aimed at identifying new scaffolds for therapeutic agents.

The synthesis of Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0) involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach involves the esterification of 4-hydroxy-2,5-dimethoxybenzaldehyde with ethanol under acidic conditions, followed by purification steps to isolate the desired product. This synthetic route exemplifies the compound's role as a building block in organic synthesis, demonstrating its importance in both academic research and industrial applications.

From a biological perspective, Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0) has shown promise in preliminary pharmacological studies. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Researchers are investigating its effects on pathways relevant to inflammation and neurodegeneration, given the growing interest in natural product-inspired compounds for therapeutic development. The compound's ability to modulate these pathways could open new avenues for treating chronic diseases.

The chemical properties of Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0) also make it an attractive candidate for material science applications. Its stability under various conditions and compatibility with other functional groups allow it to be incorporated into polymers and coatings with enhanced performance characteristics. For instance, researchers have explored its use in creating novel polymer matrices that exhibit improved thermal stability and mechanical strength. These findings underscore the compound's broad utility beyond traditional pharmaceutical applications.

In conclusion, Ethyl 4-ethoxy-2,5-dimethylbenzoate (CAS No. 1368217-60-0) represents a significant advancement in chemical biology due to its unique structure and multifaceted applications. Its role as a synthetic intermediate, pharmaceutical precursor, and material component highlights its versatility and importance in modern research. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, solidifying its place as a cornerstone in the development of innovative chemical solutions.